![molecular formula C9H12 B166476 4-Ethyltoluene CAS No. 622-96-8](/img/structure/B166476.png)
4-Ethyltoluene
Overview
Description
4-Ethyltoluene is an organic compound with the formula CH3C6H4C2H5 . It is one of three isomers of ethyltoluene, the other two isomers being 3-ethyltoluene and 2-ethyltoluene . All are colorless liquids and all are used for the production of specialty polystyrenes .
Synthesis Analysis
Ethyltoluene is produced by ethylation of toluene . The reaction is as follows: CH3C6H5 + C2H4 → CH3C6H4C2H5 . Over typical acid catalysts, this process gives a mixture of the 2-, 3-, and 4- isomers . Using a modified zeolite catalyst, the alkylation is shape-selective for the 4- isomer .Molecular Structure Analysis
The molecular structure of this compound can be represented as CH3C6H4C2H5 .Chemical Reactions Analysis
This compound is subjected to dehydrogenation to give 4-vinyltoluene . This dehydrogenation is conducted in the presence of zinc oxide catalysts .Physical And Chemical Properties Analysis
This compound is a colorless liquid . It has a molar mass of 120.195 g/mol . It has a density of 0.861 g/cm3 and a boiling point of 162 °C .Scientific Research Applications
Renewable Production from Lignin
4-Ethyltoluene, traditionally produced from fossil feedstocks, can be derived from lignin, a renewable and cheap resource. A study by Shen et al. (2020) outlined a new method using RhCl3-LiI-LiBF4 as a catalytic system. This process involves the demethoxylation and depolymerization of lignin to ethylbenzene, followed by methylation to form this compound.
Alkylation and Ethyltoluenes Production
Research on alkylation routes for ethyltoluenes (ET) synthesis has been explored. Ogunbadejo et al. (2016) investigated alkylation of toluene with ethanol and ethylbenzene with methanol over various zeolites. They found differences in ET yield and selectivity based on the zeolite topology and acid strength.
Zeolite Catalysts in Shape-Selective Reactions
The use of zeolite catalysts, such as HZSM-5, for shape-selective reactions involving toluene and ethylene has been a subject of study. Kaeding et al. (1984) examined the production of ethyltoluenes with different isomer distributions depending on the catalyst modification. This research highlights the role of zeolite catalysts in directing product selectivity.
Olefin Polymerization Catalysts
The role of this compound in olefin polymerization was explored by McInnis et al. (2014). Their work on multinuclear group 4 catalysts for olefin polymerization suggests potential applications of this compound in producing polymers with specific properties.
Isomerisation of o-Ethyltoluene
Cao et al. (2022) investigated the isomerisation of o-ethyltoluene to produce m-ethyltoluene and p-ethyltoluene using modified mordenite zeolites. Their work, detailed in Cao et al. (2022), aims to improve isomerisation selectivity and reduce side reactions, showing the importance of catalyst modification in directing reaction pathways.
Safety and Hazards
Future Directions
4-Ethyltoluene is currently produced from fossil feedstocks . Production of this compound from renewable and cheap lignin is of great significance . A new route to produce this compound from lignin has been reported . This work provides a new strategy to produce valuable aromatic compounds from renewable resources .
Mechanism of Action
Target of Action
4-Ethyltoluene, also known as 1-Ethyl-4-methylbenzene, is primarily used in the production of specialty polystyrenes
Mode of Action
The mode of action of this compound is primarily chemical rather than biological. It is produced by the ethylation of toluene . The process involves the addition of an ethyl group to a toluene molecule, resulting in the formation of this compound .
Biochemical Pathways
This compound is involved in the production of specialty polystyrenes . It is produced by the ethylation of toluene, which gives a mixture of the 2-, 3-, and 4- isomers . Using a modified zeolite catalyst, the alkylation is shape-selective for the 4- isomer . This compound is then subjected to dehydrogenation to give 4-vinyltoluene .
Result of Action
The primary result of the action of this compound is the production of 4-vinyltoluene, which is used in the production of specialty polystyrenes . This is achieved through the dehydrogenation of this compound .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the production of this compound from toluene requires the presence of a catalyst . Additionally, the safety data sheet for this compound indicates that it is a flammable liquid and vapor, and may be fatal if swallowed and enters airways . Therefore, it should be handled with care, stored in a well-ventilated place, and kept away from heat, hot surfaces, sparks, open flames, and other ignition sources .
Biochemical Analysis
Biochemical Properties
It is known that 4-Ethyltoluene is produced by ethylation of toluene . In this reaction, ethylbenzene is first formed via demethoxylation and depolymerization of lignin, which is further transformed into this compound by methylation using methoxy from the lignin .
Cellular Effects
It is known that this compound is a very mild skin and eye irritant
Molecular Mechanism
It is known that this compound is produced by a reaction involving lignin and CO, catalyzed by RhCl3-LiI-LiBF4
Metabolic Pathways
It is known that this compound is produced by a reaction involving lignin and CO, catalyzed by RhCl3-LiI-LiBF4
properties
IUPAC Name |
1-ethyl-4-methylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12/c1-3-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRLPEMVDPFPYPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9029194 | |
Record name | 4-Ethyltoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9029194 | |
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Molecular Weight |
120.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid; [Reference #1] Colorless liquid; [Alfa Aesar MSDS] | |
Record name | Benzene, 1-ethyl-4-methyl- | |
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Record name | 4-Ethyltoluene | |
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Vapor Pressure |
3.0 [mmHg] | |
Record name | 4-Ethyltoluene | |
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URL | https://haz-map.com/Agents/11099 | |
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CAS RN |
622-96-8 | |
Record name | 1-Ethyl-4-methylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=622-96-8 | |
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Record name | 4-Ethyltoluene | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000622968 | |
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Record name | 4-Ethyltoluene | |
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Record name | Benzene, 1-ethyl-4-methyl- | |
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Record name | 4-Ethyltoluene | |
Source | EPA DSSTox | |
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Record name | 4-ethyltoluene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.784 | |
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Record name | P-ETHYLTOLUENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G6JY83VLB5 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 4-Ethyltoluene?
A1: this compound has a molecular formula of C9H12 and a molecular weight of 120.19 g/mol.
Q2: Can you describe the spectroscopic data available for this compound?
A2: Researchers have used techniques like Gas Chromatography-Mass Spectrometry (GC-MS) [, , , , ] and Nuclear Magnetic Resonance (NMR) [] to characterize this compound. Specific details on spectroscopic peaks and their interpretation can be found within the cited papers.
Q3: How is this compound traditionally produced?
A3: this compound is typically derived from fossil fuels, primarily as a component of the naphtha fraction of crude oil [].
Q4: Are there any sustainable alternatives for producing this compound?
A4: Yes, recent research demonstrates the possibility of synthesizing this compound from renewable resources like lignin. One study achieved a 9.5 wt% yield using GVL-lignin and a 5.2 wt% yield directly from raw poplar as starting materials [].
Q5: What are the potential applications of this compound?
A5: While traditionally used as a solvent, this compound's role as a building block for various chemical syntheses is being explored. Its production from renewable sources like lignin [, ] opens up possibilities for more sustainable chemical manufacturing.
Q6: What catalytic processes involve this compound?
A6: Research indicates that this compound can be produced through the catalytic conversion of lignin []. This process involves demethoxylation, depolymerization, and methylation reactions. Additionally, this compound has been studied in the context of cross-dehydrocycloaddition reactions with isoprene over catalysts like MgO and ZrO2 [].
Q7: What factors influence the catalytic conversion of lignin to this compound?
A7: The choice of catalyst and reaction conditions significantly influence the yield and selectivity of this compound production from lignin. For instance, the presence of specific catalysts like RhCl3-LiI-LiBF4 [] has been shown to promote the formation of this compound.
Q8: Have computational methods been applied to study this compound?
A8: Yes, Density Functional Theory (DFT) calculations have been used to investigate the hydrogenation mechanisms of this compound, providing insights into its reactivity in plasma-driven catalytic systems [].
Q9: How do structural modifications to the this compound molecule affect its properties?
A9: Studies exploring deuterium isotope effects on the 13C NMR chemical shifts in toluene-α-d3 derivatives provide valuable information about the impact of substituent changes on electronic properties []. While this research focuses on toluene, the findings likely extend to this compound, offering insights into structure-activity relationships.
Q10: What is known about the toxicity of this compound?
A10: Studies in experimental animals have revealed that this compound acts as a mild skin and eye irritant []. Inhalation studies in rats and mice have shown that exposure to high concentrations can lead to adverse effects in the nose, liver, and lungs []. Further research, including toxicokinetic and metabolism studies, is crucial to understand the potential health risks associated with this compound exposure [].
Q11: What are the environmental implications of this compound?
A11: this compound is a volatile organic compound (VOC) found in urban air samples [, ]. As VOCs contribute to photochemical smog formation, understanding the sources and environmental fate of this compound is essential.
Q12: What analytical techniques are employed to study this compound?
A12: Common methods for quantifying this compound include gas chromatography with various detectors like flame ionization detectors (GC-FID) [], mass spectrometers (GC-MS) [, , ], and electron capture detectors (GC-ECD) [, ]. Researchers have also developed and validated specific infrared spectroscopic methods for analyzing this compound in mixtures [].
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